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Compound of Interest

Compound Name: 2,5-Difluoropyridine

Cat. No.: B1303130

For Researchers, Scientists, and Drug Development Professionals

This guide provides core physicochemical properties of 2,5-Difluoropyridine, a fluorinated
pyridine derivative of interest in pharmaceutical and chemical research.

Core Physicochemical Data

The fundamental molecular properties of 2,5-Difluoropyridine are summarized below. This
data is essential for stoichiometric calculations, analytical characterization, and computational

modeling.
Property Value Citations
Molecular Formula CsHsF2N [L1[21[31[4]15]
Molecular Weight 115.08 g/mol [L1121[31[41[5]
CAS Number 84476-99-3 [11[2][3]141[5]

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Caption: Relationship between 2,5-Difluoropyridine and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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